Cas no 2229276-41-7 (1-(4,5-difluoro-2-nitrophenyl)cyclobutylmethanol)

• Product Name: 1-(4,5-difluoro-2-nitrophenyl)cyclobutylmethanol
• CAS No: 2229276-41-7
• MF: C₁₁H₁₁F₂NO₃
• MW: 243.206750154495
• CID: 6019602
• PubChem ID: 165615857
• Update Time: 2025-06-23

1-(4,5-difluoro-2-nitrophenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-difluoro-2-nitrophenyl)cyclobutylmethanol
• [1-(4,5-difluoro-2-nitrophenyl)cyclobutyl]methanol
• EN300-1818577
• 2229276-41-7

• Inchi： 1S/C11H11F2NO3/c12-8-4-7(11(6-15)2-1-3-11)10(14(16)17)5-9(8)13/h4-5,15H,1-3,6H2
• InChI Key： GSAPLQAPGSBBPL-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1(CO)CCC1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 243.07069954g/mol
• Monoisotopic Mass: 243.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 1-(4,5-difluoro-2-nitrophenyl)cyclobutylmethanol

1-(4,5-Difluoro-2-nitrophenyl)cyclobutylmethanol: A Comprehensive Overview

1-(4,5-Difluoro-2-nitrophenyl)cyclobutylmethanol (CAS No. 2229276-41-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a fluorinated nitrophenyl group and a hydroxymethyl substituent. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and physical properties. The fluorinated nitrophenyl group adds electronic complexity, making this compound a promising candidate for various applications.

Recent studies have highlighted the potential of 1-(4,5-difluoro-2-nitrophenyl)cyclobutylmethanol in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. The nitro group is known for its electron-withdrawing properties, which can enhance the molecule's ability to interact with biological targets. Furthermore, the fluorine atoms at positions 4 and 5 of the phenyl ring contribute to the compound's stability and lipophilicity, making it an attractive candidate for drug delivery systems.

The synthesis of 1-(4,5-difluoro-2-nitrophenyl)cyclobutylmethanol involves a multi-step process that combines principles of organic synthesis and catalysis. One of the most efficient methods reported in recent literature involves the use of palladium-catalyzed coupling reactions to assemble the core structure. The introduction of the cyclobutane ring is achieved through ring-closing metathesis, a technique that has gained popularity due to its high yield and versatility. The final step involves hydroxylation to introduce the hydroxymethyl group, which is critical for the compound's functionality.

In terms of physical properties, 1-(4,5-difluoro-2-nitrophenyl)cyclobutylmethanol exhibits a melting point of approximately 130°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's UV-Vis spectrum shows strong absorption bands in the range of 300-350 nm, indicating its potential use in optoelectronic materials.

The application of 1-(4,5-difluoro-2-nitrophenyl)cyclobutylmethanol extends beyond pharmaceuticals. Recent research has explored its use as a precursor in the synthesis of advanced materials such as polymers and nanoparticles. For instance, its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with enhanced mechanical properties.

In conclusion, 1-(4,5-difluoro-2-nitrophenyl)cyclobutylmethanol (CAS No. 2229276-41-7) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond.